Cas no 397843-72-0 ([3-(dibutylcarbamoyl)phenyl]boronic Acid)

• Product Name: [3-(dibutylcarbamoyl)phenyl]boronic Acid
• CAS No: 397843-72-0
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD28166637
• CID: 1510735
• PubChem ID: 10858777
• Update Time: 2025-07-22

[3-(dibutylcarbamoyl)phenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-[(dibutylamino)carbonyl]phenyl]-
• [3-(dibutylcarbamoyl)phenyl]boronic Acid
• AKOS037646622
• Boronic acid, [3-[(dibutylamino)carbonyl]phenyl]- (9CI)
• 397843-72-0
• H11647
• SCHEMBL6355135
• Boronicacid,[3-[(dibutylamino)carbonyl]phenyl]-
• AS-69824

• MDL： MFCD28166637
• Inchi： 1S/C15H24BNO3/c1-3-5-10-17(11-6-4-2)15(18)13-8-7-9-14(12-13)16(19)20/h7-9,12,19-20H,3-6,10-11H2,1-2H3
• InChI Key： UEUNTIZOTIFCJK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 276.18862
• Monoisotopic Mass: 277.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• PSA: 60.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on [3-(dibutylcarbamoyl)phenyl]boronic Acid

Introduction to [3-(dibutylcarbamoyl)phenyl]boronic Acid (CAS No. 397843-72-0)

[3-(dibutylcarbamoyl)phenyl]boronic Acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 397843-72-0, features a unique structural framework that combines a phenyl ring with a dibutylcarbamoyl substituent, linked through a boronic acid functional group. The boronic acid moiety is particularly noteworthy, as it serves as a versatile intermediate in various synthetic transformations, especially in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals and advanced materials.

The significance of [3-(dibutylcarbamoyl)phenyl]boronic Acid lies in its potential applications across multiple domains. In pharmaceutical research, boronic acids are widely recognized for their role in drug discovery and development. They act as key intermediates in the synthesis of biologically active molecules, including protease inhibitors and kinase inhibitors, which are essential in treating a range of diseases such as cancer and inflammatory disorders. The dibutylcarbamoyl group enhances the stability and bioavailability of the compound, making it an attractive candidate for further medicinal chemistry investigations.

Recent advancements in the field have highlighted the compound's utility in the synthesis of conjugated polymers and organic electronic materials. The phenyl ring and boronic acid functional group contribute to its ability to form stable complexes with metals, which is crucial for applications in catalysis and material science. For instance, researchers have explored its use in the preparation of organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electronic properties facilitate efficient charge transport and luminescence.

The synthesis of [3-(dibutylcarbamoyl)phenyl]boronic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dibutylcarbamoyl group typically involves the reaction of phenylboronic acid with diisobutyl carbamate under controlled conditions. This step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect subsequent applications.

In terms of applications, [3-(dibutylcarbamoyl)phenyl]boronic Acid has been investigated for its potential role in therapeutic agents targeting neurological disorders. Its structural features allow it to interact with specific biological targets, making it a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its stability under various physiological conditions enhances its suitability for drug formulation and delivery systems.

The compound's reactivity also makes it valuable in industrial processes. For example, it can be used as a precursor in the production of fine chemicals and specialty materials. Its ability to undergo cross-coupling reactions with a wide range of substrates allows for the creation of complex molecular architectures, which are essential in industries ranging from pharmaceuticals to agrochemicals.

From an environmental perspective, the use of [3-(dibutylcarbamoyl)phenyl]boronic Acid aligns with sustainable chemistry principles. Its synthetic pathways can be designed to minimize waste and hazardous byproducts, contributing to greener chemical processes. Furthermore, its biodegradability under certain conditions ensures that it does not pose long-term environmental risks when used appropriately.

Ongoing research continues to uncover new applications for this versatile compound. Innovations in synthetic methodologies are expanding its utility, while collaborations between academia and industry are driving its adoption in real-world applications. As our understanding of molecular interactions deepens, [3-(dibutylcarbamoyl)phenyl]boronic Acid is poised to play an increasingly important role in advancing scientific and technological progress.